Cas no 206761-64-0 ((2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic acid)

• Product Name: (2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic acid
• CAS No: 206761-64-0
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 241709
• PubChem ID: 10967334
• Update Time: 2025-05-20

(2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic acid
• (2S,3S)-2,3-Dihydroxy-3-(phenylcarbamoyl)-propanoic acid
• (2S,3S)-4-anilino-2,3-dihydroxy-4-oxobutanoic acid
• Butanoic acid,2,3-dihydroxy-4-oxo-4-(phenylamino)-, (2S,3S)-
• (2S,3S)-(-)-TARTRANILIC ACID
• (2S,3S)-3-(Phenylcarbamoyl)-2,3-dihydroxypropanoic acid
• (2S,3S)-tartranilic acid
• (L)-Tartranilsaeure
• (S,S)-Tartranilic acid
• (2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoicacid
• (2S, 3S)-4-anilino-2, 3-dihydroxy-4-oxobutanoic acid
• SCHEMBL1736418
• (2S,3S)-2,3-dihydroxy-3-(phenylcarbamoyl)propanoic acid
• MFCD04038132
• AKOS016844332
• SS-4891
• Butanoic acid, 2,3-dihydroxy-4-oxo-4-(phenylamino)-, (2S,3S)-
• (2R,3R)-2,3-Dihydroxy-3-(phenylcarbamoyl)-propanoic acid
• 206761-64-0
• DTXSID90450176

• Inchi： 1S/C10H11NO5/c12-7(8(13)10(15)16)9(14)11-6-4-2-1-3-5-6/h1-5,7-8,12-13H,(H,11,14)(H,15,16)/t7-,8-/m0/s1
• InChI Key： ZWXNRJCDXZFNLJ-YUMQZZPRSA-N
• SMILES： O[C@H](C(NC1C=CC=CC=1)=O)[C@@H](C(=O)O)O

Computed Properties

• Exact Mass: 225.06400
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.86000
• LogP: -0.49550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic acid

Comprehensive Guide to (2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic Acid (CAS 206761-64-0)

(2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic acid (CAS 206761-64-0) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of amino acid derivatives and features a unique structure that includes two hydroxyl groups, a phenylamino moiety, and a carboxylic acid functional group. Its stereochemistry, defined by the (2S,3S) configuration, plays a crucial role in its biological activity and interactions.

The compound's molecular formula is C₁₀H₁₁NO₅, and it is often studied for its role as an intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug development, especially for targeting enzymes or receptors where chirality is critical. The presence of both hydroxyl and carboxyl groups makes it a versatile building block in organic synthesis.

One of the most frequently asked questions about (2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic acid is its solubility and stability under various conditions. Studies indicate that it is moderately soluble in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO), but its stability can be affected by pH and temperature. This makes it essential to store the compound under controlled conditions to maintain its integrity.

In recent years, the demand for chiral compounds like (2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic acid has grown due to their importance in asymmetric synthesis and enantioselective catalysis. The pharmaceutical industry, in particular, seeks such molecules for developing drugs with higher efficacy and fewer side effects. This compound's unique structure also makes it a candidate for studying enzyme inhibition and metabolic pathways.

Another area of interest is the compound's potential role in biocatalysis. Enzymes often exhibit high selectivity for chiral substrates, and (2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic acid could serve as a substrate or modulator in enzymatic reactions. Researchers are exploring its use in green chemistry applications, where sustainable and efficient synthetic methods are prioritized.

From a commercial perspective, the market for (2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic acid is niche but growing. Suppliers and manufacturers are increasingly offering high-purity grades of this compound to meet the demands of academic and industrial researchers. Its price and availability can vary depending on the scale of production and the level of purity required.

For those working with this compound, handling and storage recommendations are critical. It should be kept in a cool, dry place, away from direct sunlight and moisture. Proper labeling and documentation are also essential to ensure safety and regulatory compliance in laboratory settings.

In summary, (2S,3S)-2,3-Dihydroxy-4-oxo-4-(phenylamino)butanoic acid (CAS 206761-64-0) is a valuable chiral molecule with diverse applications in pharmaceuticals, biochemistry, and green chemistry. Its unique structural features and stereochemistry make it a compound of interest for researchers aiming to develop novel therapeutic agents or study biological processes. As the demand for enantiomerically pure compounds continues to rise, this molecule is likely to remain a focus of scientific inquiry and industrial innovation.